2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-17514-100mg |
Itraconazole |
84625-61-6 | 99.59% | 100mg |
￥515 | 2025-04-15 | |
| MedChemExpress | HY-17514-500mg |
Itraconazole |
84625-61-6 | 99.59% | 500mg |
￥1980 | 2025-04-15 | |
| S e l l e c k ZHONG GUO | S2476-200mg |
Itraconazole (R 51211) |
84625-61-6 | 99.98% | 200mg |
¥972.08 | 2023-09-16 | |
| Ambeed | A154189-25mg |
4-(4-(4-(4-((2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-(sec-butyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
84625-61-6 | 98+% | 25mg |
$5.00 | 2021-07-07 | |
| Ambeed | A154189-100mg |
4-(4-(4-(4-((2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-(sec-butyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
84625-61-6 | 98+% | 100mg |
$6.00 | 2021-07-07 | |
| Ambeed | A154189-250mg |
4-(4-(4-(4-((2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-(sec-butyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
84625-61-6 | 98+% | 250mg |
$8.00 | 2021-07-07 | |
| Ambeed | A154189-1g |
4-(4-(4-(4-((2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-(sec-butyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
84625-61-6 | 98+% | 1g |
$10.00 | 2021-07-07 | |
| Ambeed | A154189-5g |
4-(4-(4-(4-((2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-(sec-butyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
84625-61-6 | 98+% | 5g |
$29.00 | 2021-07-07 | |
| Ambeed | A154189-10g |
4-(4-(4-(4-((2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-(sec-butyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
84625-61-6 | 98+% | 10g |
$53.00 | 2021-07-07 | |
| Ambeed | A154189-25g |
4-(4-(4-(4-((2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-(sec-butyl)-2,4-dihydro-3H-1,2,4-triazol-3-one |
84625-61-6 | 98+% | 25g |
$105.00 | 2021-07-07 |
Audited Supplier
Audited Supplier
Itraconazole (CAS: 84625-61-6), a triazole antifungal agent, has garnered renewed attention in recent years due to its expanding therapeutic applications beyond its original antifungal indications. This research brief synthesizes the latest findings on the molecular mechanisms, drug repurposing potential, and clinical advancements related to this versatile compound. Recent studies have elucidated novel pathways through which itraconazole exerts its effects, including modulation of Hedgehog signaling, angiogenesis inhibition, and cholesterol trafficking interference, positioning it as a promising candidate for oncology and other therapeutic areas.
A 2023 study published in the Journal of Medicinal Chemistry revealed groundbreaking insights into itraconazole's structural optimization for enhanced bioavailability. Researchers employed computational modeling to analyze the compound's molecular interactions, particularly focusing on the 84625-61-6 scaffold's relationship with cytochrome P450 enzymes. These findings have significant implications for developing next-generation derivatives with improved pharmacokinetic profiles while maintaining the core triazole functionality that confers its broad-spectrum activity.
Clinical research has demonstrated itraconazole's efficacy in novel combination therapies. A phase II trial published in Clinical Cancer Research (2024) reported synergistic effects when combining itraconazole with standard chemotherapy regimens in non-small cell lung cancer, with the drug's anti-angiogenic properties contributing to improved progression-free survival. The study highlighted the importance of therapeutic drug monitoring due to itraconazole's variable absorption characteristics, a challenge that current formulation research aims to address through nanoparticle delivery systems.
Emerging applications in infectious diseases have also been documented. The Antimicrobial Agents and Chemotherapy journal (2023) featured research on itraconazole's activity against emerging fungal pathogens, including azole-resistant Candida auris strains. Structural analysis of the 84625-61-6 compound's interaction with fungal lanosterol 14α-demethylase has provided crucial insights for designing new antifungals to combat rising resistance patterns.
Pharmacoeconomic analyses indicate growing market demand for itraconazole, driven by its expanding indications and cost-effectiveness compared to newer antifungals. However, challenges remain in optimizing its formulation for consistent bioavailability and minimizing drug-drug interactions. Ongoing research into crystal engineering approaches for the 84625-61-6 compound shows promise in addressing these limitations while maintaining the drug's established safety profile.
The future research landscape for itraconazole appears particularly promising in oncology applications. Several preclinical studies presented at the 2024 American Association for Cancer Research annual meeting demonstrated its potential in tumor microenvironment modulation, with specific activity against cancer stem cells. These findings, coupled with the drug's well-characterized safety profile, suggest itraconazole may play an increasing role in combination cancer therapies in the coming years.
